![molecular formula C9H14O B6249775 {dispiro[2.0.3^{4}.1^{3}]octan-6-yl}methanol, Mixture of diastereomers CAS No. 2411263-98-2](/img/new.no-structure.jpg)
{dispiro[2.0.3^{4}.1^{3}]octan-6-yl}methanol, Mixture of diastereomers
Overview
Description
{dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol, Mixture of diastereomers, is a complex organic compound characterized by its unique dispiro structure. This compound is a mixture of diastereomers, which means it contains multiple stereoisomers that are not mirror images of each other. The presence of these diastereomers can significantly influence the compound’s physical and chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of {dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol typically involves multi-step organic reactions. One common method includes the cyclization of appropriate precursors under controlled conditions to form the dispiro structure. The reaction conditions often require specific catalysts and solvents to ensure the correct formation of the desired stereoisomers.
Industrial Production Methods
Industrial production of this compound may involve large-scale organic synthesis techniques, including the use of continuous flow reactors to maintain consistent reaction conditions. The purification of the diastereomers is crucial and can be achieved through methods such as chromatography or crystallization.
Chemical Reactions Analysis
Types of Reactions
{dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol can undergo various chemical reactions, including:
Oxidation: This reaction can convert the methanol group to a carboxylic acid or aldehyde.
Reduction: The compound can be reduced to form different alcohol derivatives.
Substitution: The methanol group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions
Common reagents used in these reactions include oxidizing agents like potassium permanganate for oxidation, reducing agents such as lithium aluminum hydride for reduction, and various nucleophiles for substitution reactions. The reaction conditions typically involve controlled temperatures and pH levels to ensure the desired transformations.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction can produce different alcohols.
Scientific Research Applications
{dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex molecules.
Biology: The compound can be used in studies involving enzyme interactions and stereochemistry.
Industry: It can be used in the production of specialty chemicals and materials.
Mechanism of Action
The mechanism by which {dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol exerts its effects involves its interaction with specific molecular targets. These interactions can influence various biochemical pathways, depending on the stereoisomer involved. The exact pathways and targets can vary, but they often involve binding to enzymes or receptors, altering their activity.
Comparison with Similar Compounds
Similar Compounds
Spiro[2.2]pentane: Another compound with a spiro structure, but with different chemical properties.
Spiro[3.3]heptane: Similar in structure but with a different ring size and properties.
Uniqueness
What sets {dispiro[2.0.3{4}.1{3}]octan-6-yl}methanol apart is its unique dispiro structure and the presence of multiple diastereomers. This complexity can lead to a wide range of physical and chemical properties, making it a versatile compound in various applications.
Properties
CAS No. |
2411263-98-2 |
|---|---|
Molecular Formula |
C9H14O |
Molecular Weight |
138.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
